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Compound of Interest

Compound Name: 1-(Bromomethyl)cyclopentene

Cat. No.: B1337529

Health and Safety Guide for 1-
(Bromomethyl)cyclopentene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the health and safety
considerations for handling 1-(Bromomethyl)cyclopentene (CAS No. 69543-15-3). The
information is intended for use in laboratory and research settings by qualified individuals.

Chemical and Physical Properties

1-(Bromomethyl)cyclopentene is a brominated organic compound with the molecular formula
CeHoBr.[1][2] Due to its chemical structure, it is expected to be a reactive compound and
should be handled with appropriate care.
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Property Value Source(s)
CAS Number 69543-15-3 [1][2][3]
Molecular Formula CeHoBr [1]12]
Molecular Weight 161.04 g/mol [1112][3]
IUPAC Name 1-(bromomethyl)cyclopent-1- (3]

ene
Purity Typically 295-97% [1][2]

0-8 °C or -20°C, often stored

Storage Temperature )
under nitrogen

[1]3]

Hazard Identification and GHS Classification

1-(Bromomethyl)cyclopentene is classified as a hazardous chemical. The following table

summarizes its GHS classification.
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Hazard Class Category Hazard Statement Source(s)
H225: Highly

Flammable Liquids 2 flammable liquid and [3]
vapor

. H302: Harmful if
Acute Toxicity, Oral 4 [3]
swallowed

o H312: Harmful in
Acute Toxicity, Dermal 4 _ , (3]
contact with skin

Skin 5 H315: Causes skin 3]
Corrosion/Irritation irritation

Serious Eye 1 H318: Causes serious 3]
Damage/Eye Irritation eye damage

Acute Toxicity, 4 H332: Harmful if 3]
Inhalation inhaled

Specific Target Organ

Toxicity — Single 3 H335: May cause 3]
Exposure (Respiratory respiratory irritation

Tract Irritation)

Signal Word: Danger|[3]

Hazard Pictograms:

¢ GHSO02: Flame (Flammable)

o GHSO05: Corrosion (Causes severe skin burns and eye damage)
e GHSO07: Exclamation Mark (Harmful, Irritant)

Experimental Protocols

While specific experimental data for the toxicological properties of 1-
(Bromomethyl)cyclopentene are not readily available in the public domain, the GHS
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classifications are based on standardized testing protocols. The following are general
descriptions of the types of experimental protocols that would be used to determine the
observed hazards.

Skin Irritation/Corrosion (Based on OECD Guideline 404):

This test evaluates the potential of a substance to cause skin irritation or corrosion. A small
amount of the test substance is applied to the shaved skin of a test animal (typically a rabbit)
for a defined period. The skin is then observed for signs of erythema (redness) and edema
(swelling) at specific intervals. The severity and reversibility of the skin reactions are scored to
determine the classification.

Eye Irritation/Damage (Based on OECD Guideline 405):

This test assesses the potential of a substance to cause irritation or damage to the eyes. A
small amount of the substance is instilled into the conjunctival sac of one eye of a test animal.
The eyes are then examined for effects on the cornea, iris, and conjunctiva at specific time
points. The severity and reversibility of any lesions are scored to classify the substance.

Safe Handling and Storage

Due to its hazardous nature, strict safety protocols must be followed when handling 1-
(Bromomethyl)cyclopentene.

Engineering Controls:

o Work in a well-ventilated area, preferably in a chemical fume hood.

o Ensure that eyewash stations and safety showers are readily accessible.
Personal Protective Equipment (PPE):

o Eye Protection: Wear chemical safety goggles and a face shield.[1]

o Skin Protection: Wear chemical-resistant gloves (e.g., nitrile rubber) and a lab coat.[1] For
extensive handling, a chemically resistant suit may be necessary.
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o Respiratory Protection: If working outside of a fume hood or if there is a risk of inhalation,
use a NIOSH-approved respirator with an appropriate cartridge for organic vapors.

Handling Procedures:

Avoid contact with skin, eyes, and clothing.[1]

Avoid breathing vapors or mist.[1]

Wash hands thoroughly after handling.

Keep away from heat, sparks, and open flames.

Ground and bond containers when transferring material.

Use non-sparking tools.

Storage:

» Store in a tightly sealed container in a cool, dry, and well-ventilated area.[1][3]

o Store away from incompatible materials such as strong oxidizing agents and strong bases.

o Recommended storage temperatures are between 0-8°C or at -20°C, often under a nitrogen
atmosphere.[1][3]

Emergency Procedures
First Aid Measures:

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Seek immediate medical attention.[4]

» Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while
removing contaminated clothing. Seek immediate medical attention.[4]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting upper
and lower eyelids occasionally. Seek immediate medical attention.[4]
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 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.[4]

Accidental Release Measures:

Evacuate the area and eliminate all ignition sources.

Wear appropriate personal protective equipment.

Contain the spill using an inert absorbent material (e.g., sand, vermiculite).

Collect the absorbed material into a suitable container for disposal.

Ventilate the area and wash the spill site after material pickup is complete.

Fire-Fighting Measures:

Use dry chemical, carbon dioxide, or foam extinguishers.

Do not use a direct stream of water, as it may spread the fire.

Firefighters should wear self-contained breathing apparatus (SCBA) and full protective gear.

During a fire, irritating and toxic gases, including hydrogen bromide, may be generated.

Visualizations

The following diagrams illustrate key safety workflows and logical relationships for handling 1-
(Bromomethyl)cyclopentene.
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Physical Hazards

Flammable Liquid | H225: Highly flammable liquid and vapor

Respiratory Irritation | H335: May cause respiratory irritation
Skin & Eye Damage | H315: Causes skin irritation | H318: Causes serious eye damage
H302: Harmful if swallowed | H312: Harmful in contact with skin | H332: Harmful if inhaled

1-(Bromomethyl)cyclopentene Il
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GHS Hazard Profile for 1-(Bromomethyl)cyclopentene.

Handling 1-(Bromomethyl)cyclopentene

Assess Risk of Exposure
(Splash, Inhalation, Contact)

Chemical Safety Goggles Chemical-Resistant Gloves Lab Coat or Work in Fume Hood or
& Face Shield (e.g., Nitrile) Chemical-Resistant Suit Use NIOSH-Approved Respirator

Click to download full resolution via product page

Workflow for Selecting Appropriate Personal Protective Equipment (PPE).
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Exposure Incident Occurs

Immediat

Remove from Exposure Source

l

Decontaminate Affected Area
(Flush with Water for 15 min)

l

Remove Contaminated Clothing

Seek Immediate
Medical Attention

Click to download full resolution via product page

Emergency Response Protocol for Accidental Exposure.

Disclaimer

This guide is intended for informational purposes only and does not substitute for a
comprehensive risk assessment by qualified professionals. Users should consult the Safety
Data Sheet (SDS) provided by the supplier for the most current and detailed information. All
laboratory work should be conducted in accordance with institutional safety policies and

regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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(Bromomethyl)cyclopentene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1337529#health-and-safety-considerations-for-
handling-1-bromomethyl-cyclopentene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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